Cas no 2228707-22-8 (methyl 5-(1-aminocyclopentyl)thiophene-3-carboxylate)

• Product Name: methyl 5-(1-aminocyclopentyl)thiophene-3-carboxylate
• CAS No: 2228707-22-8
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 6126720
• PubChem ID: 165977089
• Update Time: 2025-10-22

methyl 5-(1-aminocyclopentyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-aminocyclopentyl)thiophene-3-carboxylate
• 2228707-22-8
• EN300-1739018

• Inchi： 1S/C11H15NO2S/c1-14-10(13)8-6-9(15-7-8)11(12)4-2-3-5-11/h6-7H,2-5,12H2,1H3
• InChI Key： FVEWQJDCRIKZOI-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1C1(CCCC1)N

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 5-(1-aminocyclopentyl)thiophene-3-carboxylate

Methyl 5-(1-aminocyclopentyl)thiophene-3-carboxylate (CAS No. 2228707-22-8): A Comprehensive Overview

Methyl 5-(1-aminocyclopentyl)thiophene-3-carboxylate, identified by the chemical compound code CAS No. 2228707-22-8, is a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a thiophene core substituted with an amino-cyclopentyl moiety and a methyl ester at the third position, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this molecule makes it a valuable scaffold for developing novel therapeutic agents.

The structural motif of methyl 5-(1-aminocyclopentyl)thiophene-3-carboxylate combines the aromatic stability of the thiophene ring with the flexible cyclopentyl group, which is known for its ability to modulate bioavailability and binding affinity. This combination has been explored in various pharmacological contexts, particularly in the design of kinase inhibitors and other enzyme-targeting molecules. The presence of both an amino group and a carboxylate ester provides multiple points for chemical modification, enabling the synthesis of derivatives with tailored properties.

Recent advancements in computational chemistry have highlighted the importance of this compound in drug discovery. Molecular docking studies have demonstrated that the cyclopentylamino substituent can interact favorably with specific pockets on target proteins, enhancing binding affinity. Furthermore, the thiophene ring is known to exhibit π-stacking interactions, which can be exploited to improve drug-receptor binding stability. These insights have guided the design of more potent and selective inhibitors for therapeutic applications.

In the context of medicinal chemistry, methyl 5-(1-aminocyclopentyl)thiophene-3-carboxylate has been investigated for its potential role in treating various diseases, including cancer and inflammatory disorders. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory effects on key enzymes involved in disease progression. For instance, modifications to the amino group have been shown to enhance activity against certain kinases, which are critical targets in oncology research. The ester functionality also offers a handle for further derivatization, allowing chemists to optimize pharmacokinetic profiles.

The synthesis of methyl 5-(1-aminocyclopentyl)thiophene-3-carboxylate involves multi-step organic reactions that showcase modern synthetic methodologies. Key steps include cyclization reactions to form the thiophene ring, followed by nucleophilic substitution to introduce the amino-cyclopentyl group. The final step typically involves esterification to yield the desired product. These synthetic routes highlight the versatility of modern organic chemistry techniques and their application in producing complex molecules like this one.

From a biochemical perspective, the interactions between methyl 5-(1-aminocyclopentyl)thiophene-3-carboxylate and biological targets are governed by principles of molecular recognition. The precise arrangement of atoms in this molecule allows it to fit into specific binding sites on proteins or enzymes, modulating their activity. This specificity is crucial for developing drugs that target particular pathways without affecting other biological processes. Understanding these interactions at a molecular level has been facilitated by high-resolution structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The pharmaceutical industry continues to explore new applications for thiophene-based compounds due to their broad spectrum of biological activities. Methyl 5-(1-aminocyclopentyl)thiophene-3-carboxylate represents an excellent example of how structural diversity can lead to novel therapeutic opportunities. By leveraging computational tools and synthetic chemistry expertise, researchers are able to design molecules with improved efficacy and reduced side effects. This iterative process underscores the dynamic nature of drug discovery and development.

In conclusion, methyl 5-(1-aminocyclopentyl)thiophene-3-carboxylate (CAS No. 2228707-22-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and functional groups make it a valuable scaffold for developing new drugs targeting various diseases. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in advancing therapeutic strategies.